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Compound of Interest

Compound Name: Tubulin polymerization-IN-36

Cat. No.: B12395817 Get Quote

For laboratory professionals engaged in cancer research and drug development, the proper

handling and disposal of investigational compounds like Tubulin polymerization-IN-36 is

paramount for ensuring a safe and compliant laboratory environment. Although a specific

Safety Data Sheet (SDS) for Tubulin polymerization-IN-36 is not publicly available, guidance

can be drawn from the handling of similar tubulin polymerization inhibitors and general

laboratory safety protocols. A safety data sheet for the related compound, Tubulin

polymerization-IN-43, classifies it as not a hazardous substance or mixture[1]. However, as a

matter of prudent practice, all research compounds with incomplete hazard profiles should be

handled with care.

Hazard Assessment and Personal Protective Equipment
(PPE)
Tubulin polymerization inhibitors are a class of compounds designed to be biologically active,

often with cytotoxic properties, by disrupting microtubule dynamics, which can arrest the cell

cycle[2][3][4][5]. Therefore, it is essential to minimize exposure regardless of the known hazard

level.

Recommended Personal Protective Equipment (PPE) when handling Tubulin polymerization-
IN-36:

Gloves: Nitrile or other chemically resistant gloves should be worn at all times.

Lab Coat: A standard lab coat is required to protect from splashes.
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Eye Protection: Safety glasses or goggles should be worn.

Step-by-Step Disposal Procedure
The primary principle for the disposal of Tubulin polymerization-IN-36 is to avoid

environmental release and to treat it as chemical waste, pending a definitive hazard

classification.

Waste Segregation: All materials contaminated with Tubulin polymerization-IN-36,

including unused compound, solutions, contaminated pipette tips, tubes, and gloves, should

be segregated from general laboratory waste.

Waste Collection:

Solid Waste: Collect all contaminated solid materials (e.g., pipette tips, empty vials,

gloves) in a designated, clearly labeled, and sealable hazardous waste container.

Liquid Waste: Aqueous solutions containing Tubulin polymerization-IN-36 should be

collected in a separate, sealed, and clearly labeled hazardous waste container. Avoid

mixing with other chemical waste streams unless compatibility is confirmed.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of

the chemical ("Tubulin polymerization-IN-36"), and the primary hazard (e.g., "Chemical

Waste for Incineration").

Storage: Store the sealed waste containers in a designated, well-ventilated, and secure

area, away from incompatible materials, until collection by a licensed waste disposal

contractor.

Decontamination: All non-disposable equipment and surfaces that have come into contact

with Tubulin polymerization-IN-36 should be decontaminated. A standard laboratory

disinfectant or a 70% ethanol solution is generally appropriate, but the efficacy should be

verified if specific decontamination procedures are available for this class of compounds.

Quantitative Data Summary
While specific quantitative data for Tubulin polymerization-IN-36 is not available in the

provided search results, the following table summarizes relevant information for a related
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compound, which can be used as a preliminary reference.

Compound
IC50 (Tubulin
Polymerization
)

Molecular
Weight

CAS Number
Hazard
Classification

Tubulin

polymerization-

IN-43

Not Available 351.30 g/mol 2773345-90-5

Not a hazardous

substance or

mixture[1]

Tubulin

polymerization-

IN-39

4.9 µM Not Available Not Available Not Available

Experimental Workflow and Diagrams
To ensure clarity and adherence to safety protocols, the following diagrams illustrate the key

procedural workflows for the proper disposal of Tubulin polymerization-IN-36.
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Caption: Disposal workflow for Tubulin polymerization-IN-36.
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This guidance is based on general laboratory safety principles for handling research chemicals.

Always consult your institution's specific safety and disposal protocols and the most current

safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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